2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C17H16Cl2N2O3S
• Molecular Weight: 399.3 g/mol
• IUPAC Name: 2-[(3,5-dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H16Cl2N2O3S/c1-24-14-10(18)6-8(7-11(14)19)16(23)21-17-13(15(20)22)9-4-2-3-5-12(9)25-17/h6-7H,2-5H2,1H3,(H2,20,22)(H,21,23)
• InChI Key: KUQBLLRLAFNKHF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)N)Cl

Description

2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as DMBT, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMBT is a synthetic compound that belongs to the class of benzothiophene derivatives and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation and tumor growth. 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to modulate the immune system and enhance the body's natural defense mechanisms against diseases.
Biochemical and Physiological Effects
2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2, lipoxygenase, and phospholipase A2. 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to modulate the expression of various genes involved in inflammation and tumor growth.

Advantages and Limitations for Lab Experiments

2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages as a research tool, including its high potency, selectivity, and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has some limitations, including its low solubility in water, which can make it difficult to administer in in vivo experiments.

Future Directions

There are several future directions for research on 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One potential area of research is the development of new analogs of 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide with improved properties, such as increased solubility and potency. Another area of research is the investigation of the potential applications of 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in combination with other drugs or therapies for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and its potential applications in various fields of scientific research.
Conclusion
In conclusion, 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a promising compound with potential applications in various fields of scientific research. Its synthesis method is well-established, and it has been extensively studied for its biological activities and potential applications in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 3,5-dichloro-4-methoxybenzoyl chloride with 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in the presence of a base. The reaction is carried out under specific conditions, and the yield of 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is optimized by controlling the reaction conditions.

Scientific Research Applications

2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. 2-[(3,5-Dichloro-4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.